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Compound of Interest

Compound Name: NF023 hexasodium
CAS No.: 104869-31-0
Cat. No.: B1139560
Get Quote
. J

Technical Support Center: NF023 Hexasodium

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of NF023
hexasodium.

Frequently Asked Questions (FAQs)

Q1: What is NF023 hexasodium and what is its primary mechanism of action?

Al: NF023 hexasodium is a suramin analog. It functions as a selective and competitive
antagonist for P2X1 purinergic receptors, with lower affinity for other P2X subtypes.[1][2][3] It
also acts as a selective antagonist for the a-subunits of G-proteins in the Go/Gi group.[1][4] Its
primary mechanism involves blocking the binding of ATP to P2X1 receptors, thereby inhibiting
ion channel activation and subsequent intracellular signaling.[2][5]

Q2: In which solvents is NF023 hexasodium soluble?
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A2: NF023 hexasodium is soluble in water and Dimethyl Sulfoxide (DMSO).[4] Different
suppliers report slightly varying maximum concentrations, so it is always best to consult the
certificate of analysis for your specific batch.

Q3: What are the recommended storage conditions for NF023 hexasodium?

A3: As a solid, NF023 hexasodium should be stored desiccated at -20°C for long-term stability,
where it can be stable for at least three years.[6][7] In solvent, stock solutions should be stored
at -80°C for up to one year.[7] It is recommended to aliquot solutions to avoid repeated freeze-

thaw cycles.[4]

Q4: Can | sonicate NF023 hexasodium to aid dissolution?

A4: Yes, sonication is recommended to aid the dissolution of NF023 hexasodium in water.[7]
Troubleshooting Guide

Issue: Difficulty Dissolving NF023 Hexasodium in Water

e Possible Cause 1: Incorrect Solvent Volume.

o Solution: Double-check your calculations for the desired concentration and the molecular
weight of your specific lot of NFO23 hexasodium. The molecular weight can vary
depending on the hydration state.[1]

o Possible Cause 2: Insufficient Mixing.

o Solution: After adding the solvent, vortex the solution thoroughly. If the compound does not
fully dissolve, gentle warming or sonication can be applied.[7]

e Possible Cause 3: Reaching Solubility Limit.

o Solution: You may be attempting to prepare a stock solution that is above the maximum
solubility for NF023 hexasodium in water. Refer to the solubility data table below and
consider preparing a less concentrated stock solution.

Issue: Precipitation Observed in Stock Solution After Storage
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e Possible Cause 1: Improper Storage.

o Solution: Ensure your stock solution is stored at the recommended temperature of -80°C.
[7] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[4]

e Possible Cause 2: Solvent Evaporation.

o Solution: Ensure that your storage vials have a secure, airtight seal to prevent solvent
evaporation, which would increase the concentration of NF023 hexasodium and
potentially lead to precipitation.

Issue: Inconsistent Experimental Results
o Possible Cause 1: Degradation of NF023 Hexasodium.

o Solution: If you are using a stock solution that has been stored for an extended period, its
potency may have decreased. It is recommended to use freshly prepared solutions or
solutions that have been stored properly for no longer than one year at -80°C.[7]

e Possible Cause 2: Aggregation of NF023.

o Solution: While specific aggregation issues for NFO23 are not widely documented, related
suramin derivatives have been shown to induce protein aggregation.[8] If you suspect
aggregation is affecting your results, you can try preparing fresh solutions and ensuring
they are fully dissolved before use.

Data Presentation

Table 1: Solubility of NF023 Hexasodium
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Reported Solubility Reported Solubility

Solvent Source

(mg/mL) (mM)
Water 35 - Sigma-Aldrich[4]
Water 105.3 90.08 TargetMol[7]
Water >20 - Sigma-Aldrich
Water - 100 Cayman Chemical[6]
Water 100 - Tocris Bioscience[1]
DMSO 14 - Sigma-Aldrich[4]
DMSO 200 - Sigma-Aldrich[4]

Note: The molecular weight of NF023 hexasodium can vary slightly between batches due to
its hydration state, which will affect molarity calculations.[1]

Experimental Protocols

Protocol: Preparation of a 10 mM Aqueous Stock Solution of NF023 Hexasodium

o Determine the Molecular Weight: Refer to the certificate of analysis for the exact molecular
weight of your batch of NF023 hexasodium (anhydrous MW ~1162.88 g/mol ).[1][4]

o Weigh the Compound: Accurately weigh the desired amount of NF023 hexasodium powder
using a calibrated analytical balance. For example, for 1 mL of a 10 mM solution, you would
need approximately 1.16 mg.

e Add Solvent: Add the calculated volume of high-purity water to the vial containing the NF023
hexasodium powder.

o Dissolve the Compound: Vortex the solution thoroughly. If necessary, use a sonicator to aid
dissolution.[7] Visually inspect the solution to ensure there are no visible particles.

 Sterilization (Optional): If required for your application, filter-sterilize the solution through a
0.22 pm syringe filter.
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¢ Storage: Aliquot the stock solution into single-use vials and store at -80°C.[7]

Visualizations

NF023 Mechanism of Action in Purinergic Signaling

Extracellular Space

@

QBlnds and Actlvates Competitively Inhibits

\ﬁell Men:?/ane

P2X1 Receptor
(Ligand-gated ion channel

Dpens Channel

Intracellujar Space

lon Flux
(Na+, Ca2+)

Cellular Response

Click to download full resolution via product page

Caption: NF023 competitively inhibits the P2X1 receptor.
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NFO023 Stock Solution Preparation Workflow
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Caption: Workflow for preparing NF023 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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